Cas no 2243504-87-0 (2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 2243504-87-0
• MF: C₃₀H₂₉NO₄
• MW: 467.55556845665
• CID: 5942407
• PubChem ID: 165828325
• Update Time: 2025-06-10

2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid
• 2243504-87-0
• EN300-6492506

• Inchi： 1S/C30H29NO4/c32-28(33)30(17-20-9-1-2-10-21(20)18-30)31(22-11-3-4-12-22)29(34)35-19-27-25-15-7-5-13-23(25)24-14-6-8-16-26(24)27/h1-2,5-10,13-16,22,27H,3-4,11-12,17-19H2,(H,32,33)
• InChI Key： SGRRUMGZEKKTKB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N(C1CCCC1)C1(C(=O)O)CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 467.20965841g/mol
• Monoisotopic Mass: 467.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid

Recent Advances in the Study of 2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 2243504-87-0)

The compound 2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 2243504-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene-carboxylic acid backbone and Fmoc-protected cyclopentylamine moiety, has shown promising potential in various therapeutic applications, including protease inhibition and peptide-based drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key advancements in the study of this compound is its role as a versatile intermediate in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS), and the incorporation of the cyclopentylamino and indene-carboxylic acid moieties introduces steric and electronic effects that can modulate peptide conformation and stability. Researchers have reported improved yields and purity in the synthesis of complex peptides when using this compound as a building block, highlighting its utility in the development of novel peptide therapeutics.

In addition to its synthetic applications, 2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid has been investigated for its potential as a protease inhibitor. Proteases play critical roles in numerous physiological and pathological processes, and their dysregulation is associated with diseases such as cancer, inflammation, and viral infections. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against specific proteases, suggesting its potential as a lead compound for the development of targeted therapies. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Another area of interest is the compound's potential application in drug delivery systems. The indene-carboxylic acid moiety provides a hydrophobic scaffold that can enhance the binding affinity and bioavailability of peptide-based drugs. Recent research has explored the conjugation of this compound with various drug molecules to improve their pharmacokinetic properties. For instance, studies have shown that the incorporation of this moiety into drug conjugates can enhance cellular uptake and reduce systemic toxicity, making it a promising candidate for targeted drug delivery.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed. Ongoing research is focused on addressing these challenges through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives for therapeutic use.

In conclusion, 2-[cyclopentyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 2243504-87-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, potential as a protease inhibitor, and applicability in drug delivery systems underscore its significance in the field. Future studies will likely focus on optimizing its properties and exploring its therapeutic potential in preclinical and clinical settings.